Cas no 1244059-23-1 (Tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate)

Tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate structure
1244059-23-1 structure
Product Name:Tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate
CAS No:1244059-23-1
MF:C13H25NO3
MW:243.342504262924
CID:2110454
Update Time:2023-08-04

Tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate
    • Tert-butyl 3-(isopropoxymethyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C13H25NO3/c1-10(2)16-9-11-6-7-14(8-11)12(15)17-13(3,4)5/h10-11H,6-9H2,1-5H3
    • InChI Key: BXCFZXMDHBAFMW-UHFFFAOYSA-N
    • SMILES: O(C(C)C)CC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Topological Polar Surface Area: 38.8

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